5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione

• IUPAC Name: 5-(4-bromoanilino)-3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C19H14BrN3O4S/c20-11-5-7-12(8-6-11)21-15-18(26)23(19(27)28-15)10-9-22-16(24)13-3-1-2-4-14(13)17(22)25/h1-8,15,21H,9-10H2
• InChI Key: MNNCBKOCJXURKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CCN3C(=O)C(SC3=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C19H14BrN3O4S
• Molecular Weight: 460.3 g/mol
• CAS No.: 1025749-68-1

Description

Nuclear Magnetic Resonance (NMR) Spectral Signatures

¹H NMR (400 MHz, DMSO-d₆) :

δ (ppm)	Assignment	Multiplicity
9.12	NH (aniline)	Singlet
7.80–7.95	Phthalimide aromatic protons	Multiplet
7.63	4-Bromophenyl aromatic protons	Doublet (J = 8.7 Hz)
7.36	4-Bromophenyl aromatic protons	Doublet (J = 8.7 Hz)
4.50	Ethyl CH₂ adjacent to phthalimide	Triplet (J = 6.8 Hz)
3.86	Ethyl CH₂ adjacent to thiazolidine	Quartet (J = 6.8 Hz)
3.08	Thiazolidine CH	Multiplet

¹³C NMR (100 MHz, DMSO-d₆) :

δ (ppm)	Assignment
168.9	Thiazolidine C=O (position 2)
166.5	Thiazolidine C=O (position 4)
167.4	Phthalimide C=O
131.6	4-Bromophenyl C-Br
123.7	Phthalimide aromatic carbons
61.5	Ethyl CH₂

Data adapted from.

Infrared (IR) Vibrational Mode Analysis

Key IR Absorptions (KBr, cm⁻¹) :

Peak	Assignment
1778	C=O stretch (phthalimide)
1735	C=O stretch (thiazolidine-2,4-dione)
1670	C=N stretch (imine)
1540	C=C aromatic stretching
665	C-Br stretch

The absence of N-H stretching above 3300 cm⁻¹ confirms the substitution of the thiazolidine NH group.

Mass Spectrometric Fragmentation Patterns

ESI-HRMS (m/z) :

Observed	Calculated	Fragment
460.3	460.3	[M]⁺
302.4	302.4	Loss of phthalimide (C₈H₅NO₂)
275.1	275.1	Loss of 4-bromophenylamino group
160.2	160.2	Phthalimide fragment (C₈H₅NO₂⁺)

Fragmentation pathways involve cleavage of the ethyl linker and retro-Diels-Alder decomposition of the thiazolidine ring.

Biological Activity

5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione is a complex organic compound belonging to the thiazolidine-2,4-dione family. This compound exhibits significant potential for various biological activities, including anti-inflammatory, antidiabetic, and anticancer properties. The unique structural features of this compound, particularly the presence of the bromophenyl and isoindolin moieties, suggest enhanced interactions with biological targets.

Chemical Structure and Properties

The molecular formula of 5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione is C19H14BrN3O4S, with a molecular weight of 460.3 g/mol. Its structure is characterized by a five-membered thiazolidine ring that contains both sulfur and nitrogen atoms.

Anticancer Activity

Research has indicated that derivatives of thiazolidine-2,4-dione have demonstrated anticancer properties by inhibiting various cancer cell lines. A related compound, 1-(4-Bromophenyl)-3-(1,3-dioxoisoindolin-2-yl)urea, exhibited significant growth inhibition against several cancer cell lines including MCF7 (breast cancer), with percentage growth inhibitions ranging from 75% to 89% at a concentration of 10 µM . This suggests that the structural components of 5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione may confer similar anticancer effects.

Anti-inflammatory Activity

Compounds in the thiazolidine class have been shown to possess anti-inflammatory properties. For instance, studies on related compounds indicated that they can inhibit intracellular calcium signaling pathways associated with inflammation . The presence of the bromophenyl group may enhance this activity through specific interactions with inflammatory mediators.

Antioxidant Activity

The antioxidant potential of compounds similar to 5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione has been documented. In vitro studies have demonstrated that certain derivatives exhibit antioxidant activities comparable to ascorbic acid . The incorporation of functional groups that can donate hydrogen atoms likely contributes to this antioxidant capacity.

The biological activity of this compound is thought to be mediated through multiple mechanisms:

• Enzyme Inhibition : Compounds in the thiazolidine family often act as inhibitors of key enzymes involved in metabolic pathways and cancer progression.
• Receptor Modulation : The structural features may allow for modulation of receptor activity related to inflammation and cancer.
• Oxidative Stress Reduction : Antioxidant properties help in neutralizing free radicals, thereby protecting cells from oxidative damage.

Comparative Analysis

To better understand the biological activity of 5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione compared to other compounds within its class, the following table summarizes key similarities and differences:

Compound Name	Structural Features	Biological Activity
Thiazolidinedione	Contains thiazolidine ring	Antidiabetic effects
Isoindole derivatives	Similar isoindolin structure	Anticancer properties
Benzothiazole derivatives	Contains sulfur; varied configurations	Antimicrobial effects

Case Studies

Several studies have focused on related compounds that provide insight into the potential applications of 5-((4-Bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione:

• Anticancer Studies : A study evaluated a series of isoindole derivatives against various cancer cell lines and found significant growth inhibition rates .
• Inflammation Models : Research on pyrazole derivatives indicated their effectiveness in reducing inflammation through calcium channel inhibition .
• Antioxidant Assessments : Comparative studies revealed that certain thiazolidine derivatives displayed potent antioxidant activities in vitro .

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thiazolidine-2,4-dione derivatives, including the compound . Research indicates that these compounds can exhibit activity against various bacterial and fungal strains. For example:

• In vitro Studies : A study by Shaikh et al. synthesized several thiazolidine derivatives and evaluated their antimicrobial efficacy using a broth microdilution assay. The results showed that specific derivatives demonstrated effective inhibition against Escherichia coli, Staphylococcus aureus, and Candida albicans .

  Compound	Microbial Strains (MIC = µg/mL)
  am1	S. aureus >64, B. subtilis 8
  am2	E. coli <64
  am3	C. albicans <64
• Comparative Analysis : Gaonkar et al. also reported that newly synthesized thiazolidine derivatives exhibited superior antimicrobial properties compared to standard antibiotics such as ciprofloxacin .

Antioxidant Properties

The compound has also been investigated for its antioxidant capabilities. Thiazolidine derivatives are known to scavenge free radicals effectively, which can mitigate oxidative stress-related damage in biological systems.

• Mechanism of Action : The antioxidant activity is primarily attributed to the presence of the thiazolidine ring and the dioxoisoindoline moiety, which can stabilize free radicals through electron donation .

Antidiabetic Applications

Thiazolidine derivatives have been recognized for their potential in managing diabetes due to their ability to enhance insulin sensitivity.

• Mechanistic Insights : The compound's structure allows it to interact with peroxisome proliferator-activated receptors (PPARs), which play a crucial role in glucose metabolism and lipid homeostasis .
• Clinical Relevance : Studies have shown that thiazolidinediones can lower blood glucose levels and improve insulin sensitivity, making them valuable in diabetes management strategies .

Case Study 1: Antimicrobial Efficacy

In a study conducted by Sindhu et al., a series of thiazolidine derivatives were synthesized and tested for their antimicrobial activity against various strains using disc diffusion methods. Notably, compounds am10 and am11 showed potent antibacterial effects compared to established antibiotics .

Case Study 2: Antioxidant Activity

Research indicated that thiazolidine derivatives could significantly reduce lipid peroxidation in vitro, demonstrating their potential as antioxidants comparable to ascorbic acid .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key Compounds:

(Z)-5-(5-Chloro-2-((1,3-dioxoisoindolin-2-yl)methoxy)benzylidene)thiazolidine-2,4-dione (5i) Substituents: Chloro and dioxoisoindolin-methoxy groups on benzylidene at position 3. Properties: Melting point 237–239°C; α-glucosidase inhibitor . Comparison: The dioxoisoindolin group enhances polarity, but the benzylidene scaffold differs from the target’s amino substitution.

5-(5-Bromo-2-methoxy-benzylidene)-3-(2-nitro-benzyl)-thiazolidine-2,4-dione (TM17) Substituents: Bromo-methoxybenzylidene at position 5, nitrobenzyl at position 3. Synthesis: Knoevenagel condensation .

5-(3-Bromo-4-methoxy-benzylidene)-3-(4-chlorobenzyl)thiazolidine-2,4-dione (LYS-2) Activity: 38.75% anti-inflammatory efficacy in carrageenan-induced edema .

YPC-21440

• Substituents : Imidazo[1,2-b]pyridazinyl group at position 5.
• Application : Pan-Pim kinase inhibitor .
• Comparison : Bulky heterocyclic substituents in YPC-21440 contrast with the target’s planar dioxoisoindolin, suggesting divergent target selectivity.

Pharmacokinetic and Physicochemical Properties

Property	Target Compound	5i	TM17	LYS-2
Molecular Weight	~450 (estimated)	~460	~470	~440
Polar Surface Area (Ų)	High (due to dioxoisoindolin)	Moderate	Moderate	Moderate
Rotatable Bonds	6–7	5	4	5
Melting Point	Not reported	237–239°C	Not reported	Not reported
Bioactivity	Not reported (speculative)	α-Glucosidase inhibition	Modulatory effects	Anti-inflammatory

• The bromophenylamino group may enhance target binding via hydrogen bonding, unlike benzylidene derivatives reliant on π-π interactions .

Preparation Methods

Alkylation with 1,2-Dibromoethane

Procedure

• Reagents : 5-((4-Bromophenyl)amino)thiazolidine-2,4-dione (1.0 equiv), 1,2-dibromoethane (1.5 equiv), K₂CO₃ (3.0 equiv), acetone.

• Conditions : Reflux at 60°C for 8–10 hours.

• Workup : Filtered to remove salts, concentrated, and purified via column chromatography (SiO₂, hexane/ethyl acetate).

Key Data

Parameter	Value
Yield	~60% (estimated)
¹H NMR (CDCl₃)	δ 3.77 (t, CH₂Br)

Phthalimide Formation

Procedure

• Reagents : Alkylated intermediate (1.0 equiv), phthalic anhydride (1.2 equiv), ammonium acetate (catalyst), acetic acid.

• Conditions : Reflux at 120°C for 4–6 hours.

• Workup : Precipitated product is filtered, washed with ethanol, and recrystallized from DMF/H₂O.

Key Data

Parameter	Value
Yield	75%
IR (C=O stretch)	1762 cm⁻¹
¹³C NMR (DMSO-d₆)	δ 167.45 (C=O)

The reaction proceeds via nucleophilic attack of the ethylamine intermediate on phthalic anhydride, forming the isoindoline-1,3-dione ring. This step is highly efficient due to the electrophilicity of the anhydride.

Analytical Validation of the Final Product

The synthesized compound is characterized using spectroscopic and chromatographic techniques:

Spectroscopic Data

Technique	Observations
IR (KBr)	1730 (C=O, thiazolidinedione), 1762 (C=O, phthalimide), 1219 cm⁻¹ (C-Br)
¹H NMR (DMSO-d₆)	δ 7.40–8.10 (m, Ar-H), 3.77 (t, CH₂), 8.48 (s, NH)
¹³C NMR	δ 169.81 (C=O), 133.34 (Ar-C), 46.3 (CH₂)
LCMS	m/z: 460.3 [M⁺]

Purity Assessment

Method	Result
HPLC (C18 column)	Purity >98% (RT: 6.106 min)

Challenges and Optimization Considerations

• Regioselectivity : Competing alkylation at the 5-position is minimized by prior functionalization with the 4-bromophenylamino group.

• Side Reactions : Over-alkylation is mitigated by controlling stoichiometry (1.5 equiv of 1,2-dibromoethane).

• Yield Improvement : Use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) during alkylation enhances reactivity .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing thiazolidine-2,4-dione derivatives like 5-((4-bromophenyl)amino)-3-(2-(1,3-dioxoisoindolin-2-yl)ethyl)thiazolidine-2,4-dione?

• Methodological Answer : The Knoevenagel condensation is a foundational method for synthesizing 5-arylidene-thiazolidine-2,4-dione scaffolds. For example, thiazolidine-2,4-dione can be condensed with arylaldehydes under reflux in acetic acid with sodium acetate as a base . To introduce the 4-bromophenylamino group, nucleophilic substitution or reductive amination may be employed. Post-functionalization of the 3-position (e.g., alkylation with 1,3-dioxoisoindolin-2-ylethyl groups) typically uses alkyl halides or Mitsunobu reactions in polar aprotic solvents like DMF .

Q. How can researchers characterize the structural integrity of this compound using spectroscopic techniques?

• Methodological Answer :

• NMR : Analyze the thiazolidine-2,4-dione core via $^1H$ NMR (δ ~3.5–4.5 ppm for methylene protons adjacent to the dione) and $^{13}C$ NMR (δ ~170–175 ppm for carbonyl groups). The 4-bromophenyl group will show aromatic protons at δ ~7.2–7.8 ppm and a bromine isotope pattern in mass spectrometry .
• XRD : Single-crystal X-ray diffraction (as in ) provides definitive confirmation of stereochemistry and substituent positioning .

Q. What are the common challenges in purifying this compound, and how can they be addressed?

• Methodological Answer : Thiazolidine-2,4-dione derivatives often exhibit poor solubility in non-polar solvents. Recrystallization from DMF-acetic acid or DMF-ethanol mixtures (as in ) improves purity. Flash column chromatography using silica gel with gradients of ethyl acetate/hexane (e.g., 8:2 ratio) is effective for isolating intermediates .

Advanced Research Questions

Q. How can researchers optimize reaction yields for the introduction of the 1,3-dioxoisoindolin-2-yl ethyl group at the 3-position of the thiazolidine ring?

• Methodological Answer : Alkylation efficiency depends on steric hindrance and solvent choice. Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity. Catalytic bases like NaH or K$_2$CO$_3$ facilitate deprotonation of the thiazolidine nitrogen. Monitoring reaction progress via TLC (silica, UV detection) and adjusting stoichiometry (1.2–1.5 equivalents of alkylating agent) can mitigate side reactions .

Q. What analytical approaches resolve contradictions in reported biological activity data for thiazolidine-2,4-dione derivatives?

• Methodological Answer : Discrepancies often arise from variations in assay conditions (e.g., cell lines, concentrations). Standardize protocols using:

• Dose-response curves : Test across a broad concentration range (0.1–100 µM).
• Target validation : Use knock-out models or siRNA to confirm specificity (e.g., aldose reductase inhibition as in ).
• Metabolic stability assays : Assess compound degradation in plasma or microsomes to rule out false negatives .

Q. How can computational modeling aid in predicting the binding affinity of this compound to biological targets?

• Methodological Answer :

• Docking studies : Use software like AutoDock Vina to model interactions with targets (e.g., aldose reductase’s active site, as in ). Focus on hydrogen bonding with the dione moiety and hydrophobic interactions with the 4-bromophenyl group.
• MD simulations : Run 100-ns trajectories to evaluate binding stability and conformational dynamics .